Cas no 59951-58-5 (1-Penten-3-one, 2-methyl-1-(methylamino)-, (E)-)
59951-58-5 structure
Product Name:1-Penten-3-one, 2-methyl-1-(methylamino)-, (E)-
CAS No:59951-58-5
MF:C7H13NO
MW:127.184221982956
CID:336697
Update Time:2024-01-28
1-Penten-3-one, 2-methyl-1-(methylamino)-, (E)- Chemical and Physical Properties
Names and Identifiers
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- 1-Penten-3-one, 2-methyl-1-(methylamino)-, (E)-
- 1-Penten-3-one, 2-methyl-1-(methylamino)-, (E)- (9CI)
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- Inchi: 1S/C7H13NO/c1-4-7(9)6(2)5-8-3/h5,8H,4H2,1-3H3/b6-5+
- InChI Key: YWMFXNSDGHVSGL-AATRIKPKSA-N
- SMILES: C(/NC)=C(/C)\C(=O)CC
Computed Properties
- Exact Mass: 127.09979
Experimental Properties
- Density: 0.886±0.06 g/cm3(Predicted)
- Boiling Point: 211.3±23.0 °C(Predicted)
- PSA: 29.1
- pka: 6.19±0.70(Predicted)
1-Penten-3-one, 2-methyl-1-(methylamino)-, (E)- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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